Cas no 1042986-10-6 (2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-)
1042986-10-6 structure
Product Name:2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-
CAS No:1042986-10-6
MF:C11H6ClNO3S
MW:267.688240528107
CID:2144290
Update Time:2023-11-19
2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- 5-(2-chloronicotinoyl)thiophene-2-carboxylic acid
- CID 87249345
- 2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-
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- Inchi: 1S/C11H6ClNO3S/c12-10-6(2-1-5-13-10)9(14)7-3-4-8(17-7)11(15)16/h1-5H,(H,15,16)
- InChI Key: ANSPCXOXAMTULU-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(C1=CC=C(C(=O)O)S1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 326
- Topological Polar Surface Area: 95.5
Experimental Properties
- Density: 1.532±0.06 g/cm3(Predicted)
- Boiling Point: 515.3±50.0 °C(Predicted)
- pka: 2.72±0.10(Predicted)
2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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